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Compound of Interest

Compound Name: N-Ethyl-N-methyl-benzamide

Cat. No.: B13928789 Get Quote

N-Ethyl-N-methyl-benzamide: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Ethyl-N-methyl-benzamide, a

substituted benzamide with potential applications in chemical synthesis and biological systems.

This document outlines its fundamental chemical properties, detailed synthesis protocols, and

metabolic pathways, presenting the information in a format tailored for research and

development professionals.

Core Compound Properties
N-Ethyl-N-methyl-benzamide is an organic compound classified as a tertiary amide.[1] Its

structure, featuring a benzene ring connected to an amide group substituted with both an ethyl

and a methyl group, dictates its chemical reactivity and physical characteristics.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13928789?utm_src=pdf-interest
https://www.benchchem.com/product/b13928789?utm_src=pdf-body
https://www.benchchem.com/product/b13928789?utm_src=pdf-body
https://www.smolecule.com/products/s14480403
https://www.smolecule.com/products/s14480403
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13928789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₀H₁₃NO [1][2]

Molecular Weight 163.22 g/mol [2]

IUPAC Name N-ethyl-N-methylbenzamide [2]

Appearance Colorless to light yellow liquid [1]

Solubility
Low solubility in water; soluble

in organic solvents
[1]

Synthesis of N-Ethyl-N-methyl-benzamide
The synthesis of N-Ethyl-N-methyl-benzamide can be achieved through several established

chemical routes. One of the most common and direct methods is the acylation of an amine with

an acyl chloride.

Experimental Protocol: Acylation of N-ethyl-N-
methylamine
This protocol details the synthesis of N-Ethyl-N-methyl-benzamide via the reaction of benzoyl

chloride with N-ethyl-N-methylamine.

Materials:

Benzoyl chloride

N-ethyl-N-methylamine

Dichloromethane (DCM)

Triethylamine or pyridine (as a base)

Deionized water

Brine (saturated NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve N-ethyl-N-methylamine and a base (such as triethylamine or pyridine) in

dichloromethane (DCM). The base is used to neutralize the HCl byproduct of the reaction.[1]

Cooling: Place the flask in an ice bath to cool the solution to 0°C. This is to control the

exothermic nature of the reaction.

Addition of Benzoyl Chloride: Slowly add benzoyl chloride, dissolved in a small amount of

DCM, to the stirred amine solution using a dropping funnel. The slow addition helps to

manage the reaction rate and temperature.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and continue stirring for several hours to ensure the reaction goes to

completion.

Work-up:

Transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with deionized water and then with brine to remove

the base and any water-soluble byproducts.
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Separate the organic layer and dry it over anhydrous magnesium sulfate (MgSO₄) to

remove any residual water.

Purification:

Filter the solution to remove the drying agent.

Concentrate the filtrate using a rotary evaporator to remove the dichloromethane, yielding

the crude N-Ethyl-N-methyl-benzamide.

Further purification can be achieved through column chromatography or distillation if

necessary.

Below is a diagram illustrating the general workflow for this synthesis.
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Synthesis Workflow of N-Ethyl-N-methyl-benzamide
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Caption: A flowchart of the synthesis of N-Ethyl-N-methyl-benzamide.
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Biological Activity and Metabolic Pathway
While specific signaling pathways directly involving N-Ethyl-N-methyl-benzamide are not

extensively documented in publicly available literature, the metabolism of related benzamides

has been studied. These studies provide a likely metabolic fate for this compound in biological

systems. Interaction studies often focus on the binding affinity of such compounds with various

enzymes and receptors.

The primary metabolic pathway for similar benzamides involves an initial oxidative dealkylation

followed by enzymatic hydrolysis. The resulting benzoic acid is then conjugated for excretion.

The diagram below illustrates a proposed metabolic pathway for N-Ethyl-N-methyl-benzamide
based on the metabolism of structurally related compounds.
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Proposed Metabolic Pathway of N-Ethyl-N-methyl-benzamide
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Benzoic Acid
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(e.g., Hippuric Acid)
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Caption: A diagram of the proposed metabolic breakdown of N-Ethyl-N-methyl-benzamide.

This guide provides a foundational understanding of N-Ethyl-N-methyl-benzamide for

scientific and research applications. Further investigation into its biological activities and

potential as a lead compound in drug discovery is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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